![molecular formula C18H16F4N2O B5731337 1-(4-fluorophenyl)-4-[3-(trifluoromethyl)benzoyl]piperazine](/img/structure/B5731337.png)
1-(4-fluorophenyl)-4-[3-(trifluoromethyl)benzoyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-fluorophenyl)-4-[3-(trifluoromethyl)benzoyl]piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as 'TFMPP' and is a member of the piperazine family of compounds. In
Mechanism of Action
TFMPP acts as a partial agonist at the serotonin 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, appetite, and sleep. It has also been shown to have an affinity for the dopamine D2 receptor, which is involved in reward and motivation. The exact mechanism of action of TFMPP is not fully understood, but it is believed to modulate the activity of these receptors, leading to its therapeutic effects.
Biochemical and Physiological Effects:
TFMPP has been shown to have a range of biochemical and physiological effects. In animal studies, TFMPP has been shown to increase locomotor activity, induce hyperthermia, and cause changes in heart rate and blood pressure. Additionally, TFMPP has been shown to have an impact on neurotransmitter levels, particularly serotonin and dopamine.
Advantages and Limitations for Lab Experiments
TFMPP has several advantages for use in lab experiments. It is readily available and relatively inexpensive, making it an ideal compound for use in screening assays. Additionally, TFMPP has a well-characterized mechanism of action, which makes it a useful tool for studying the function of serotonin and dopamine receptors. However, TFMPP also has several limitations. It has been shown to have a narrow therapeutic window, meaning that it can be toxic at high doses. Additionally, TFMPP has been shown to have off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on TFMPP. One area of interest is in the development of more selective compounds that target specific serotonin and dopamine receptors. Additionally, there is interest in exploring the potential use of TFMPP as an analgesic and anti-inflammatory agent. Finally, there is a need for further research on the toxicity and safety of TFMPP, particularly at high doses. Overall, TFMPP has significant potential for therapeutic use, but further research is needed to fully understand its mechanism of action and potential applications.
Synthesis Methods
TFMPP is a synthetic compound that is typically synthesized through a multi-step process. The initial step involves the reaction of 4-fluoroaniline with trifluoroacetic acid to form 4-fluoro-N-trifluoroacetylaniline. This intermediate is then reacted with piperazine to produce TFMPP. The synthesis process is complex and requires careful attention to detail to ensure the purity and quality of the final product.
Scientific Research Applications
TFMPP has been extensively studied for its potential therapeutic applications in various fields of research. One of the primary areas of research is in the field of neuroscience, where TFMPP has been shown to have an impact on serotonin receptors. Additionally, TFMPP has been studied for its potential use as an analgesic and anti-inflammatory agent.
properties
IUPAC Name |
[4-(4-fluorophenyl)piperazin-1-yl]-[3-(trifluoromethyl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16F4N2O/c19-15-4-6-16(7-5-15)23-8-10-24(11-9-23)17(25)13-2-1-3-14(12-13)18(20,21)22/h1-7,12H,8-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSRCRRJLCQLNAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)F)C(=O)C3=CC(=CC=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16F4N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.